Cas no 1374358-50-5 (3-Methyl-4-(2-oxoethyl)benzonitrile)

• Product Name: 3-Methyl-4-(2-oxoethyl)benzonitrile
• CAS No: 1374358-50-5
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 2123219
• Update Time: 2023-08-04

3-Methyl-4-(2-oxoethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(2-oxoethyl)benzonitrile
• VYMKAWXMQGILPD-UHFFFAOYSA-N
• 3-Methyl-4-(2-oxoethyl)benzonitrile

• Inchi： 1S/C10H9NO/c1-8-6-9(7-11)2-3-10(8)4-5-12/h2-3,5-6H,4H2,1H3
• InChI Key： VYMKAWXMQGILPD-UHFFFAOYSA-N
• SMILES： O=CCC1C=CC(C#N)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Topological Polar Surface Area: 40.9